Cas no 571166-74-0 (9,10-Dimethoxy-1,4-dimethyl-6,7-dihydro-2H-pyrido[2,1-a]isoquinolin-2-one)

9,10-Dimethoxy-1,4-dimethyl-6,7-dihydro-2H-pyrido[2,1-a]isoquinolin-2-one structure
571166-74-0 structure
Product Name:9,10-Dimethoxy-1,4-dimethyl-6,7-dihydro-2H-pyrido[2,1-a]isoquinolin-2-one
CAS No:571166-74-0
MF:C17H19NO3
MW:285.337664842606
CID:2832698
PubChem ID:71441131
Update Time:2025-04-21

9,10-Dimethoxy-1,4-dimethyl-6,7-dihydro-2H-pyrido[2,1-a]isoquinolin-2-one Chemical and Physical Properties

Names and Identifiers

    • DTXSID10850078
    • 571166-74-0
    • 9,10-Dimethoxy-1,4-dimethyl-6,7-dihydro-2H-pyrido[2,1-a]isoquinolin-2-one
    • Inchi: 1S/C17H19NO3/c1-10-7-14(19)11(2)17-13-9-16(21-4)15(20-3)8-12(13)5-6-18(10)17/h7-9H,5-6H2,1-4H3
    • InChI Key: SMOCCJJXDGSENW-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC2=C(C=1)C1=C(C)C(C=C(C)N1CC2)=O)OC

Computed Properties

  • Exact Mass: 285.13649347Da
  • Monoisotopic Mass: 285.13649347Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 508
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 38.8Ų

9,10-Dimethoxy-1,4-dimethyl-6,7-dihydro-2H-pyrido[2,1-a]isoquinolin-2-one Related Literature

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